Silicon dioxide

Specification

• CAS No.: 112945-52-5
• Molecular Formula: O2Si; SiO2
• Molecular Weight: 60.084 g/mol
• IUPAC Name: dioxosilane
• Standard InChI: InChI=1S/O2Si/c1-3-2
• Standard InChI Key: VYPSYNLAJGMNEJ-UHFFFAOYSA-N
• Impurities: Major impurities in crystalline silica polymorphs include aluminium, iron, titanium, lithium, sodium, potassium and calcium. The concentrations of these impurities vary from specimen to specimen but are generally below 1.0% in weight as oxide.
• SMILES: O=[Si]=O
• Canonical SMILES: O=[Si]=O
• Boiling Point: 4046 °F at 760 mmHg (NIOSH, 2024); 4046 °F; 2230 °C; >2200 °C
• Colorform: Amorphous powder; Transparent to gray powder (Note: Amorphous silica is the non-crystalline form of O2Si). ... solid; Silica gel is a coherent, rigid, continuous three-dimensional network of spherical particles of colloidal microporous silica.; Transparent crystals
• Melting Point: 3110 °F (NIOSH, 2024); 3110 °F; 1710 °C; 1716 - 1736 °C; 1713 °C

Introduction

Chemical Structure and Properties

Molecular Structure

In the majority of silicon dioxide structures, the silicon atom exhibits tetrahedral coordination, with four oxygen atoms surrounding a central Si atom. This arrangement creates a three-dimensional network solid where each silicon atom is covalently bonded to four oxygen atoms. This tetrahedral structure stands in stark contrast to carbon dioxide (CO₂), which forms a linear molecule - a distinction attributable to the double bond rule.

The structural configuration of silicon dioxide can be visualized as silicon atoms bridged to neighboring silicon atoms by oxygen atoms, creating an extended three-dimensional network. This arrangement contributes significantly to the physical properties and chemical behavior of the compound.

Physical Properties

Silicon dioxide demonstrates remarkable physical properties that make it valuable for various applications:

• Melting point: 1713°C

• Boiling point: 2950°C

• Appearance: Transparent to grey, crystalline or amorphous solid

• Odor: Odorless

• Density: Varies by crystalline form (2.04-4.29 g/cm³)

The high melting and boiling points reflect the strong covalent bonds throughout the three-dimensional structure, requiring substantial energy to break these bonds.

Crystalline Forms

Silicon dioxide exists in numerous crystalline forms, more so than almost any other material. These polymorphs vary in their crystal structure, density, and other physical properties. The table below details the major crystalline forms of silicon dioxide:

Form	Crystal symmetry	Density (g/cm³)	Structural Features
α-quartz	Rhombohedral (trigonal)	2.648	Helical chains making individual single crystals optically active; converts to β-quartz at 846 K
β-quartz	Hexagonal	2.533	Closely related to α-quartz with Si-O-Si angle of 155°; optically active
α-tridymite	Orthorhombic	2.265	Metastable form under normal pressure
β-tridymite	Hexagonal	-	Closely related to α-tridymite; converts to β-cristobalite at 2010 K
α-cristobalite	Tetragonal	2.334	Metastable form under normal pressure
β-cristobalite	Cubic	-	Closely related to α-cristobalite; melts at 1978 K
Stishovite	Tetragonal	4.287	One of the densest polymorphs with 6-fold coordinated Si; forms at 7.5-8.5 GPa
Seifertite	Orthorhombic	4.294	One of the densest polymorphs; produced at pressures above 40 GPa
Coesite	Monoclinic	2.911	Forms Si₄O₈ and Si₈O₁₆ rings; stable at 900 K and 3-3.5 GPa

Each of these forms possesses unique structural arrangements, contributing to their specific properties and applications.

Chemical Reactions

Reactions with Fluorine and Hydrofluoric Acid

Silicon dioxide reacts with fluorine to form silicon tetrafluoride (SiF₄) and oxygen:

SiO₂ + 2F₂ → SiF₄ + O₂

Most notably, silicon dioxide is attacked by hydrofluoric acid (HF) to produce hexafluorosilicic acid:

SiO₂ + 6HF → H₂SiF₆ + 2H₂O

This reaction is particularly important in the semiconductor industry, where hydrofluoric acid is used to remove or pattern silicon dioxide during manufacturing processes.

Reactions with Bases

Although silicon dioxide is poorly soluble in water at neutral or low pH, it readily dissolves in hot concentrated alkalis or fused hydroxides:

SiO₂ + 2NaOH → Na₂SiO₃ + H₂O

This property necessitates storing strong bases in plastic rather than glass containers to prevent contamination by silicate anions and to maintain container integrity.

Reactions with Metal Oxides

Silicon dioxide neutralizes basic metal oxides, breaking the Si-O-Si bonds in silica and forming silicates and glasses:

SiO₂ + Na₂O → Na₂SiO₃

This reaction is foundational to the glass industry, producing commercially significant products such as soda-lime glass, borosilicate glass, and lead glass.

Solubility Characteristics

Water Solubility

The solubility of silicon dioxide in water varies significantly depending on its crystalline form. Amorphous silica exhibits three to four times higher solubility than crystalline quartz. Temperature also plays a crucial role in silica solubility, with peak solubility occurring around 340°C (644°F).

This temperature-dependent solubility is utilized in hydrothermal processes to grow single quartz crystals. In these processes, natural quartz dissolves in superheated water in a pressure vessel with a temperature gradient, allowing crystals of 0.5-1 kg to grow over 1-2 months.

Above water's critical temperature of 647.096 K (373.946°C) and pressure of 22.064 megapascals, water becomes a supercritical fluid, further increasing silicon dioxide solubility.

Industrial Applications

Electronics Industry

Silicon dioxide plays a pivotal role in the electronics industry, particularly in semiconductor manufacturing. It serves as an insulating material in integrated circuits, providing electrical isolation between different components on microchips. The semiconductor industry depends on high-purity silica to ensure the reliability and performance of electronic devices.

The global semiconductor market, valued at $442 billion in 2020, is projected to reach $573 billion by 2026, growing at a CAGR of 4.3%. This growth is driven by increasing demand for electronics across automotive, consumer electronics, and industrial applications.

Solar Energy

Silicon dioxide is a critical component in solar panel production. Photovoltaic cells in solar panels typically utilize silicon wafers coated with silicon dioxide to enhance efficiency and durability. The solar energy sector has experienced remarkable growth, with the global solar panel market expected to reach $180 billion by 2026.

Construction Industry

In construction applications, silicon dioxide serves as an additive in concrete and cement formulations. Silica fume, a byproduct of silicon production, enhances concrete strength, durability, and resistance to corrosion when added to concrete mixtures.